Cas no 37968-67-5 (pyridine, 2-ethynyl-4,6-dimethyl- (9ci))

pyridine, 2-ethynyl-4,6-dimethyl- (9ci) structure
37968-67-5 structure
Product Name:pyridine, 2-ethynyl-4,6-dimethyl- (9ci)
CAS No:37968-67-5
MF:C9H9N
MW:131.174462080002
CID:922821
PubChem ID:45079159
Update Time:2025-04-19

pyridine, 2-ethynyl-4,6-dimethyl- (9ci) Chemical and Physical Properties

Names and Identifiers

    • pyridine, 2-ethynyl-4,6-dimethyl- (9ci)
    • 2-ethynyl-4,6-dimethylpyridine
    • 2-Aethinyl-4,6-dimethyl-pyridin
    • DB-289279
    • Pyridine, 2-ethynyl-4,6-dimethyl-
    • SCHEMBL6163015
    • DTXSID50663664
    • AKOS006306657
    • 37968-67-5
    • Inchi: 1S/C9H9N/c1-4-9-6-7(2)5-8(3)10-9/h1,5-6H,2-3H3
    • InChI Key: KCXWYJUGTSUPPB-UHFFFAOYSA-N
    • SMILES: N1C(C#C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 1.67970

pyridine, 2-ethynyl-4,6-dimethyl- (9ci) Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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